Disodium (ethoxyoxydophosphanyl)formate
Overview
Description
Disodium (ethoxyoxydophosphanyl)formate, commonly known as DEOPF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DEOPF is a phosphorus-containing compound that is widely used in organic synthesis and catalysis.
Scientific Research Applications
C3H5Na2O5P C_3H_5Na_2O_5P C3H5Na2O5P
and a molecular weight of 198.02 g/mol . Below is a comprehensive analysis of its scientific research applications, each detailed in a separate section.Antiviral Research
Disodium (ethyl phosphono)formate is used in antiviral research, particularly as an analytical standard for the study of anti-herpetic agents . It serves as a reference material to ensure the accuracy and reliability of data analysis in the development of antiviral drugs.
Infectious Disease Studies
This compound is utilized in the research of infectious diseases. It’s a certified reference material that aids in the precise measurement and analysis of infectious agents, contributing to the development of treatments and understanding of disease mechanisms .
Analytical Chemistry
In analytical chemistry, Disodium (ethyl phosphono)formate is employed for the calibration of instruments and validation of analytical methods. This ensures that experimental results are consistent and reproducible .
Life Sciences Research
The compound is a useful organic compound for research related to life sciences. It’s used in various biochemical assays and experiments to understand biological processes and pathways .
Chemical Synthesis
Researchers use Disodium (ethyl phosphono)formate in chemical synthesis as a reagent or catalyst. It may be involved in the synthesis of more complex organic compounds or in the modification of existing molecules .
Material Science
Disodium (ethyl phosphono)formate can be applied in material science for the development of new materials. Its properties may influence the synthesis of polymers or other advanced materials .
Environmental Science
Lastly, this compound is significant in environmental science research. It can be used to trace chemical pollutants or to study the environmental impact of various substances .
Mechanism of Action
Target of Action
This compound is a useful organic compound for research related to life sciences
Mode of Action
As a phosphonate, it may mimic the phosphates and carboxylates of biological molecules to potentially inhibit metabolic enzymes . .
Biochemical Pathways
Phosphonates, including Disodium (ethyl phosphono)formate, are known to be involved in various biochemical pathways. They can inhibit metabolic enzymes, affecting the normal functioning of these pathways . .
Pharmacokinetics
Its water solubility, as predicted by different models, ranges from 340 mg/ml to 12100 mg/ml , which may influence its absorption and distribution in the body.
Result of Action
As a phosphonate, it may inhibit metabolic enzymes, potentially affecting cellular processes . .
properties
IUPAC Name |
disodium;[ethoxy(oxido)phosphoryl]formate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7O5P.2Na/c1-2-8-9(6,7)3(4)5;;/h2H2,1H3,(H,4,5)(H,6,7);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDPIQTPOVWZZLI-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C(=O)[O-])[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5Na2O5P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Disodium (ethoxyoxydophosphanyl)formate | |
CAS RN |
55920-24-6 |
Source
|
| Record name | Disodium (ethoxyoxydophosphanyl)formate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055920246 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DISODIUM (ETHOXYOXYDOPHOSPHANYL)FORMATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F90H9GL03I | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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